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Compound of Interest

Compound Name: 3-Methyl-2-pentanol

Cat. No.: B7798646 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and compliant

handling of chemical reagents is paramount. This document provides immediate, essential

safety and logistical information for the handling of 3-Methyl-2-pentanol, including operational

and disposal plans.

Quantitative Safety Data
The following table summarizes key quantitative safety and physical property data for 3-
Methyl-2-pentanol and its isomers. This information is critical for risk assessment and the

implementation of appropriate safety controls.
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Property Value Source

Chemical Formula C6H14O [1]

Molecular Weight 102.17 g/mol [2]

Appearance
Colorless to Almost colorless

clear liquid
[3]

Boiling Point 123-134°C [1][2]

Melting Point -38°C to -59°C [1][2]

Flash Point
24°C (75°F) - closed cup (for

3-Methyl-3-pentanol)
[2]

Specific Gravity 0.8190 - 0.831 g/mL at 25°C [1][4]

UN Number 1987 [2][3]

Hazard Class 3 (Flammable Liquid) [2][3]

Packing Group III [2][3]

Personal Protective Equipment (PPE)
To ensure personal safety when handling 3-Methyl-2-pentanol, the following personal

protective equipment is mandatory.

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[4][5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[2][6] Inspect

gloves prior to use and dispose of contaminated gloves in accordance with good laboratory

practices.[6]

Skin and Body Protection: A complete suit protecting against chemicals, or a flame-retardant

antistatic protective clothing is recommended.[6][7] Ensure that safety showers and eyewash

stations are close to the workstation.[5]
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Respiratory Protection: If working in a well-ventilated area, respiratory protection may not be

required.[5] However, if ventilation is inadequate or there is a risk of inhaling vapors, a full-

face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges should be used.[2][6] For emergency situations or as the sole means of protection,

a full-face supplied-air respirator is necessary.[2][6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 3-Methyl-2-
pentanol.

Preparation:

Ensure adequate ventilation, such as working within a chemical fume hood.[8][9] Use

explosion-proof electrical, ventilating, and lighting equipment.[3][6]

Remove all sources of ignition, including sparks, open flames, and hot surfaces.[4][8] "No

smoking" policies must be strictly enforced in the handling area.[3][8]

Have appropriate fire extinguishing equipment readily available (e.g., dry chemical, foam,

or carbon dioxide extinguishers).[8]

Ground and bond all containers and receiving equipment to prevent static discharge.[3][6]

Use only non-sparking tools.[6][8]

Handling:

Avoid all personal contact, including inhalation of vapors.[8]

Do not eat, drink, or smoke when using this product.[6][8]

Keep the container tightly closed when not in use.[3][8]

When transferring the chemical, pour slowly to minimize splashing and vapor generation.

In Case of a Spill:

Remove all ignition sources immediately.[8]
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Clean up all spills promptly, avoiding breathing the vapors.[8]

Contain and absorb small spills with an inert, non-combustible absorbent material such as

sand, earth, or vermiculite.[2][8]

Collect the absorbed material and residues in a designated, labeled, flammable waste

container for proper disposal.[8]

Disposal Plan
Proper disposal of 3-Methyl-2-pentanol and its contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect unused 3-Methyl-2-pentanol and any waste material from spills in a suitable,

closed, and properly labeled container.[2]

Disposal Method:

Dispose of the contents and container at an approved waste disposal plant.[3][6] This may

involve incineration in a licensed facility, potentially mixed with a suitable combustible

material.[2][8]

Do not allow the product to enter drains.[2]

Consult with a licensed professional waste disposal service and observe all federal, state,

and local environmental regulations.[2]

Container Decontamination:

Empty containers may retain explosive vapors and should be decontaminated.[8] Follow

all label safeguards until containers are cleaned or destroyed.[8] Dispose of as unused

product.[2][6]

Experimental Workflow and Safety Protocol
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The following diagram illustrates the logical workflow for the safe handling of 3-Methyl-2-
pentanol, from initial preparation to final disposal.

1. Preparation Phase

2. Handling Phase

Emergency Protocol (If Spill Occurs)

3. Post-Handling & Disposal

Prepare Ventilated Area
(Fume Hood)

Verify Safety Equipment
(Eyewash, Shower, Extinguisher)

Eliminate Ignition Sources

Don Appropriate PPE

Transfer Chemical

Perform Experiment

Securely Close Container Spill Detected

Potential Spill

Decontaminate Work Area

Evacuate Immediate Area

Contain Spill with Absorbent

Collect Contaminated Material

Dispose of Chemical Waste

To Waste Disposal

Remove and Dispose of PPE

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7798646?utm_src=pdf-body
https://www.benchchem.com/product/b7798646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7798646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Methyl-2-pentanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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